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Compound Name:
1-(6-Bromopyridin-2-

YL)ethanamine

Cat. No.: B3038846 Get Quote

An In-depth Technical Guide to the Safe Handling of 1-(6-Bromopyridin-2-yl)ethanamine

This document provides a comprehensive safety and handling guide for 1-(6-Bromopyridin-2-
yl)ethanamine (CAS No: 914950-77-9), a critical building block in pharmaceutical research

and development. This guide is intended for researchers, scientists, and drug development

professionals who may handle this compound. The information herein is synthesized from

available safety data sheets and chemical safety literature to ensure a thorough understanding

of the associated hazards and the implementation of robust safety protocols.

Understanding the Hazard Profile
1-(6-Bromopyridin-2-yl)ethanamine is a substituted pyridine derivative. Its chemical structure,

containing a bromine atom and an amino group, dictates its reactivity and toxicological profile.

A comprehensive understanding of its hazards is the foundation of safe laboratory practice. The

Globally Harmonized System (GHS) of Classification and Labelling of Chemicals provides a

clear framework for this understanding.

The compound is classified with significant acute toxicity, alongside irritant properties. The

primary routes of exposure are oral ingestion, dermal contact, and inhalation. The "Danger"

signal word and associated hazard statements underscore the need for stringent control

measures.[1][2][3]

GHS Classification and Hazard Statements
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A summary of the GHS classification provides an immediate overview of the primary risks

associated with this chemical.

Hazard Class Category Hazard Statement Description

Acute Toxicity, Oral Category 3
H301: Toxic if

swallowed

Small quantities may

cause serious health

effects or death if

ingested.[1][2][3]

Acute Toxicity, Dermal Category 2 / 3

H310/H311:

Fatal/Toxic in contact

with skin

Skin contact can lead

to significant toxicity

and potentially lethal

outcomes.[2][3]

Acute Toxicity,

Inhalation
Category 3 H331: Toxic if inhaled

Inhalation of dusts,

mists, or vapors can

cause severe

systemic toxicity.[3]

Skin

Corrosion/Irritation
Category 2

H315: Causes skin

irritation

Direct contact will

likely cause

inflammation,

redness, and

discomfort.[2][4][5]

Serious Eye

Damage/Irritation
Category 2A

H319: Causes serious

eye irritation

Contact with eyes can

result in significant,

potentially damaging,

irritation.[2][4][5]

Specific Target Organ

Toxicity (Single

Exposure)

Category 3
H335: May cause

respiratory irritation

Inhalation may lead to

irritation of the

respiratory tract.[2][4]

[5]

Flammable Liquids Category 4
H227: Combustible

liquid

The material requires

heating before ignition

can occur.[2]
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Causality Insight: The toxicity profile is typical for halogenated aromatic amines. The pyridine

ring is a known metabolic target, and the bromo-substituent can influence its electronic

properties and metabolic fate. The primary amine group provides a site for biological

interactions and potential metabolic activation. The irritant effects are a direct consequence of

the chemical's reactivity with biological tissues.

Engineering Controls and Personal Protective
Equipment (PPE): A Multi-Layered Defense
The cornerstone of safe handling is the implementation of the hierarchy of controls, which

prioritizes eliminating or reducing hazards at their source. When handling 1-(6-Bromopyridin-
2-yl)ethanamine, a combination of engineering controls and robust PPE is mandatory.

Engineering Controls
Chemical Fume Hood: All weighing, transferring, and reaction setup operations involving this

compound must be conducted within a certified chemical fume hood. This is the primary

engineering control to prevent inhalation exposure.

Ventilation: The laboratory must be well-ventilated to ensure that any fugitive emissions are

diluted and removed.[2][4]

Safety Infrastructure: Eyewash stations and safety showers must be readily accessible and

tested regularly.[6] Their proximity is critical for immediate decontamination in case of an

exposure.

Personal Protective Equipment (PPE)
PPE is the final barrier between the researcher and the chemical. Its selection must be based

on a thorough risk assessment of the planned procedures.

Hand Protection: Due to the high dermal toxicity ("Fatal in contact with skin"), glove selection

is critical. Double-gloving is recommended. Use a chemically resistant outer glove (e.g.,

nitrile or neoprene) over an inner glove. Discard gloves immediately if contamination is

suspected and wash hands thoroughly.[2]
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Eye and Face Protection: Chemical splash goggles that conform to ANSI Z87.1 or EN 166

standards are required at all times.[7][8] When there is a significant risk of splashing or when

working outside a fume hood (not recommended), a face shield should be worn in addition to

goggles.[7]

Skin and Body Protection: A flame-resistant laboratory coat is mandatory. Additional

protection, such as chemically resistant aprons or sleeves, should be worn for large-scale

operations. Do not wear shorts or open-toed shoes in the laboratory.[7]

Respiratory Protection: If there is a potential for exposure outside of a fume hood or in the

event of a ventilation failure, a respirator is required. A full-face respirator with cartridges

appropriate for organic vapors and particulates (e.g., ABEK-P2 type) should be used.[2][9] All

respirator use must be in accordance with a formal respiratory protection program.
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Personal Protective Equipment (PPE) Protocol

Required For

Respiratory Protection
(Respirator with appropriate cartridges)

Eye & Face Protection
(Chemical Goggles + Face Shield) Ventilation Failure / Spill

Body Protection
(Lab Coat, Apron) All Handling Operations

Hand Protection
(Double-Gloved, Chemically Resistant) All Handling Operations

All Handling Operations

PPE Protocol for 1-(6-Bromopyridin-2-yl)ethanamine

Click to download full resolution via product page

Caption: PPE Protocol for 1-(6-Bromopyridin-2-yl)ethanamine

Safe Handling and Storage Protocols
Adherence to strict protocols during handling and storage is essential to prevent accidental

exposure and maintain the integrity of the compound.

Handling Procedures
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Pre-Use Inspection: Before use, visually inspect the container for any damage or leaks.

Controlled Dispensing: Weigh and transfer the material in a chemical fume hood. Use tools

(spatulas, syringes) that minimize the generation of dust or aerosols.

Avoid Contamination: Do not eat, drink, or smoke in the laboratory.[2] After handling, wash

hands and face thoroughly before leaving the work area.[2]

Waste Management: All contaminated disposables (gloves, pipette tips, paper towels) must

be considered hazardous waste and disposed of in a designated, sealed waste container.

Storage Requirements
Container: Keep the container tightly closed to prevent exposure to moisture and air.[4][5][6]

Location: Store in a cool, dry, and well-ventilated area, away from incompatible materials

such as strong oxidizing agents.[10] The recommended storage temperature is often

between 2-8°C in an inert atmosphere.[1][11][12]

Security: The storage area should be locked or otherwise accessible only to authorized

personnel.[2][4][5]

Emergency Procedures: A Validated Response Plan
In the event of an exposure or spill, a rapid and correct response is critical to mitigating harm.

All personnel must be trained on these emergency procedures.

First-Aid Measures
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Exposure Route Immediate Action Protocol

Inhalation

1. Immediately move the affected person to

fresh air.[4][5][6] 2. If breathing is difficult,

administer oxygen. If breathing has stopped,

provide artificial respiration (use a barrier

device).[4][5][6] 3. Seek immediate medical

attention.[5]

Skin Contact

1. Immediately remove all contaminated clothing

while flushing the affected skin with copious

amounts of water for at least 15 minutes.[4][6] 2.

Use a safety shower if the contact area is large.

3. Seek immediate medical attention due to the

high dermal toxicity.[5]

Eye Contact

1. Immediately flush eyes with plenty of water

for at least 15 minutes, occasionally lifting the

upper and lower eyelids.[5][6] 2. Remove

contact lenses if present and easy to do.[4][5] 3.

Seek immediate medical attention from an

ophthalmologist.

Ingestion

1. Do NOT induce vomiting.[5] 2. Rinse the

mouth thoroughly with water.[2][5] 3. Never give

anything by mouth to an unconscious person.[5]

[9] 4. Call a poison control center or seek

immediate medical attention.[2]

Self-Validating System: The protocol is designed for immediate action. Showing the Safety

Data Sheet to responding medical personnel is a critical step that validates the response by

providing them with essential toxicological information.[4][5]

Accidental Release Measures
Evacuate: Immediately evacuate non-essential personnel from the spill area.

Ventilate: Ensure the area is well-ventilated (if safe to do so).
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Control Ignition Sources: Remove all sources of heat and ignition.[2]

Containment: Wearing full PPE, contain the spill. For liquid spills, use an inert absorbent

material (e.g., vermiculite, sand, or commercial sorbent pads). Do not use combustible

materials like paper towels as the primary absorbent. For solid spills, carefully sweep or

scoop the material to avoid creating dust.

Cleanup: Collect the absorbed material and spilled substance into a designated, labeled

hazardous waste container.

Decontamination: Clean the spill area thoroughly with a suitable solvent (e.g., soap and

water), and collect the decontamination materials as hazardous waste.

Reporting: Report the incident to the appropriate environmental health and safety (EHS)

department.
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Immediate Response

Containment & Cleanup

Accidental Release Occurs

Evacuate Area

Alert Supervisor / EHS

Don Full PPE

Remove Ignition Sources

Contain Spill
(Use inert absorbent)

Collect Waste

Decontaminate Area

Incident Report Filed

Accidental Release Response Workflow
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Caption: Accidental Release Response Workflow
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Fire-Fighting Measures
While classified as a combustible liquid, meaning it requires heating to ignite, its hazardous

combustion products necessitate a specific fire response.[2]

Extinguishing Media: Use dry chemical, carbon dioxide, alcohol-resistant foam, or water

spray.[9]

Hazardous Combustion Products: Thermal decomposition can produce toxic gases,

including carbon oxides, nitrogen oxides (NOx), and hydrogen bromide gas.[2]

Protective Actions: Firefighters must wear full protective clothing and a self-contained

breathing apparatus (SCBA).[2][9] Do not allow fire-extinguishing water to enter drains or

surface water.[2]

Toxicological and Physicochemical Insights
Understanding the material's properties is key to anticipating its behavior in the laboratory and

in the event of a release.

Toxicological Summary
The primary toxicological concerns are acute toxicity via all major exposure routes and severe

irritation to the skin, eyes, and respiratory system.[2][3][4][5] Symptoms of overexposure can

include a burning sensation, coughing, shortness of breath, headache, nausea, and vomiting.

[2] To date, the chemical, physical, and toxicological properties have not been thoroughly

investigated, and it is not listed as a carcinogen by IARC, NTP, or OSHA.[2] This lack of

comprehensive data reinforces the need to treat the compound with extreme caution.

Physicochemical Data
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Property Value Source

CAS Number 914950-77-9 [4][11][13]

Molecular Formula C₇H₉BrN₂ [11][13]

Molecular Weight 201.07 g/mol [13]

Predicted Density 1.477 ± 0.06 g/cm³ [13]

Predicted Boiling Point 264.4 ± 25.0 °C [13]

Disposal Considerations
All waste containing 1-(6-Bromopyridin-2-yl)ethanamine must be treated as hazardous.

Waste Classification: Chemical waste generators must determine if a discarded chemical is

classified as hazardous waste according to local, state, and federal regulations.[10]

Collection: Collect surplus material and contaminated items in a designated, properly

labeled, and sealed container.

Disposal: Arrange for disposal through a licensed professional waste disposal service.[2][4]

[9] Do not dispose of via sanitary sewer systems.

By implementing the multi-layered safety systems detailed in this guide—from understanding

the inherent hazards to applying rigorous engineering and administrative controls—researchers

can confidently and safely utilize 1-(6-Bromopyridin-2-yl)ethanamine in their critical work.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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